Cas no 1804490-19-4 (2-(4-Fluoro-5-iodopyridin-2-yl)-2-hydroxyacetic acid)
2-(4-Fluoro-5-iodopyridin-2-yl)-2-hydroxyacetic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-(4-Fluoro-5-iodopyridin-2-yl)-2-hydroxyacetic acid
-
- Inchi: 1S/C7H5FINO3/c8-3-1-5(6(11)7(12)13)10-2-4(3)9/h1-2,6,11H,(H,12,13)
- InChI Key: XCSKZZUROGDFLR-UHFFFAOYSA-N
- SMILES: IC1=CN=C(C=C1F)C(C(=O)O)O
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 204
- XLogP3: 0.5
- Topological Polar Surface Area: 70.4
2-(4-Fluoro-5-iodopyridin-2-yl)-2-hydroxyacetic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029005879-250mg |
2-(4-Fluoro-5-iodopyridin-2-yl)-2-hydroxyacetic acid |
1804490-19-4 | 95% | 250mg |
$980.00 | 2022-04-02 | |
| Alichem | A029005879-500mg |
2-(4-Fluoro-5-iodopyridin-2-yl)-2-hydroxyacetic acid |
1804490-19-4 | 95% | 500mg |
$1,786.10 | 2022-04-02 | |
| Alichem | A029005879-1g |
2-(4-Fluoro-5-iodopyridin-2-yl)-2-hydroxyacetic acid |
1804490-19-4 | 95% | 1g |
$2,923.95 | 2022-04-02 |
2-(4-Fluoro-5-iodopyridin-2-yl)-2-hydroxyacetic acid Related Literature
-
Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
-
Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
Additional information on 2-(4-Fluoro-5-iodopyridin-2-yl)-2-hydroxyacetic acid
Research Briefing on 2-(4-Fluoro-5-iodopyridin-2-yl)-2-hydroxyacetic acid (CAS: 1804490-19-4)
2-(4-Fluoro-5-iodopyridin-2-yl)-2-hydroxyacetic acid (CAS: 1804490-19-4) is a specialized chemical compound that has recently garnered attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique pyridine scaffold with fluoro and iodo substituents, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, physicochemical properties, and biological activity, positioning it as a candidate for drug discovery and development.
The compound's structural features, including the presence of both fluorine and iodine atoms, contribute to its reactivity and binding affinity, making it a valuable intermediate in the synthesis of more complex pharmaceutical agents. Researchers have explored its utility in targeted therapies, particularly in oncology, where its ability to interact with specific biological targets has been investigated. The hydroxyacetic acid moiety further enhances its solubility and bioavailability, which are critical factors in drug design.
Recent publications highlight the synthetic routes to 2-(4-Fluoro-5-iodopyridin-2-yl)-2-hydroxyacetic acid, with a focus on optimizing yield and purity. One study demonstrated a high-yield synthesis using a multi-step process involving halogenation and hydroxylation reactions. The compound's stability under various conditions was also assessed, providing insights into its handling and storage requirements for further research and potential industrial applications.
In terms of biological activity, preliminary in vitro studies have shown that 2-(4-Fluoro-5-iodopyridin-2-yl)-2-hydroxyacetic acid exhibits inhibitory effects on certain enzymes involved in disease pathways. For instance, it has been tested against kinases and other signaling molecules, with results indicating moderate to strong inhibition in specific contexts. These findings suggest its potential as a lead compound for the development of novel therapeutics, particularly in areas where current treatments are limited by efficacy or resistance.
Further research is needed to fully elucidate the compound's mechanism of action and to explore its therapeutic potential in vivo. Collaborative efforts between chemists and biologists are essential to advance this research, with the ultimate goal of translating these findings into clinical applications. The compound's unique structure and promising preliminary data make it a compelling subject for ongoing and future studies in the field.
1804490-19-4 (2-(4-Fluoro-5-iodopyridin-2-yl)-2-hydroxyacetic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)